![molecular formula C18H18ClN3O3 B269054 N-(4-chlorophenyl)-N'-[3-(4-morpholinylcarbonyl)phenyl]urea](/img/structure/B269054.png)
N-(4-chlorophenyl)-N'-[3-(4-morpholinylcarbonyl)phenyl]urea
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Overview
Description
N-(4-chlorophenyl)-N'-[3-(4-morpholinylcarbonyl)phenyl]urea, commonly known as CMU, is a synthetic compound that belongs to the class of urea derivatives. It is primarily used in scientific research for its potential therapeutic properties. CMU has gained significant attention due to its ability to interact with various biological targets, making it a promising candidate for drug development.
Mechanism of Action
The exact mechanism of action of CMU is not yet fully understood. However, it is thought to act by inhibiting the activity of certain enzymes and receptors in the brain, leading to its therapeutic effects. CMU has been shown to interact with the GABA-A receptor and the sigma-1 receptor, both of which are involved in the regulation of neuronal activity.
Biochemical and Physiological Effects:
CMU has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters, including dopamine and serotonin, in the brain. CMU has also been shown to decrease the levels of certain inflammatory cytokines, indicating its potential anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of CMU is its ease of synthesis, making it readily available for scientific research. Additionally, CMU has been shown to have a wide range of potential therapeutic applications, making it a promising candidate for drug development. However, one limitation of CMU is its relatively low potency, which may limit its effectiveness in certain applications.
Future Directions
There are several future directions for the research and development of CMU. One potential direction is the investigation of its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of CMU and its potential interactions with other biological targets. Finally, the development of more potent derivatives of CMU may lead to the development of more effective therapeutic agents.
Synthesis Methods
The synthesis of CMU involves the reaction of 4-chlorophenyl isocyanate with 3-(4-morpholinylcarbonyl)phenylamine. This reaction produces CMU as a white crystalline solid in high yield. The synthesis of CMU is relatively straightforward, making it easily accessible for scientific research.
Scientific Research Applications
CMU has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. CMU has also been investigated for its potential use in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and epilepsy.
properties
Molecular Formula |
C18H18ClN3O3 |
---|---|
Molecular Weight |
359.8 g/mol |
IUPAC Name |
1-(4-chlorophenyl)-3-[3-(morpholine-4-carbonyl)phenyl]urea |
InChI |
InChI=1S/C18H18ClN3O3/c19-14-4-6-15(7-5-14)20-18(24)21-16-3-1-2-13(12-16)17(23)22-8-10-25-11-9-22/h1-7,12H,8-11H2,(H2,20,21,24) |
InChI Key |
UBGOHCLUQIGIRN-UHFFFAOYSA-N |
SMILES |
C1COCCN1C(=O)C2=CC(=CC=C2)NC(=O)NC3=CC=C(C=C3)Cl |
Canonical SMILES |
C1COCCN1C(=O)C2=CC(=CC=C2)NC(=O)NC3=CC=C(C=C3)Cl |
Origin of Product |
United States |
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